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Compound of Interest

Compound Name: 13-Methyltetradecanoic Acid

Cat. No.: B1674694 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 13-Methyltetradecanoic Acid.

13-Methyltetradecanoic acid is not classified as a hazardous substance according to the

Classification, Labelling and Packaging (CLP) regulation.[1] It is not known to have irritating

effects on the skin or eyes, nor does it have sensitizing effects.[2] However, adherence to

proper disposal protocols is crucial to maintain a safe laboratory environment and comply with

regulations.

Summary of Key Disposal and Safety Information
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Characteristic Information Source

Hazard Classification Not classified as hazardous [1]

Primary Disposal Route
In accordance with national

and local regulations

Small Quantities
May be disposed of with

household waste
[1]

Environmental Precautions
Do not allow to enter sewers,

surface, or ground water
[1][2]

Container Handling
Leave in original containers;

do not mix with other waste

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Keep 13-Methyltetradecanoic acid waste separate from other chemical waste streams.

Ensure the waste container is clearly labeled with the chemical name.

2. Container Management:

Whenever possible, use the original container to store the waste.

Ensure the container is in good condition, free from leaks, and securely sealed to prevent

spills.

Handle uncleaned, empty containers as you would the product itself.

3. Disposal of Small Quantities:

For very small quantities, disposal with regular laboratory or household waste may be

permissible, subject to local regulations.[1] Always confirm your institution's specific policies.

4. Disposal of Spilled Material:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://bg.cpachem.com/msds?num=SB4650&dnl=sd_-_Tetradecanoic_acid-methyl_ester_%5BCAS_124-10-7%5D_%28SB4650%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB4650&dnl=sd_-_Tetradecanoic_acid-methyl_ester_%5BCAS_124-10-7%5D_%28SB4650%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB4650&dnl=sd_-_Tetradecanoic_acid-methyl_ester_%5BCAS_124-10-7%5D_%28SB4650%29_%28EU%29.pdf
https://cdn.caymanchem.com/cdn/msds/29373m.pdf
https://www.benchchem.com/product/b1674694?utm_src=pdf-body
https://bg.cpachem.com/msds?num=SB4650&dnl=sd_-_Tetradecanoic_acid-methyl_ester_%5BCAS_124-10-7%5D_%28SB4650%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill, absorb the material using an inert, liquid-binding material such as

sand, diatomite, acid binders, or universal binders.[1][2]

Collect the contaminated absorbent material into a suitable, sealable container.

Dispose of the contaminated material as waste, following the same procedures for the

chemical itself.[2]

5. Disposal of Empty Containers:

To ensure the complete removal of the chemical, triple rinse the empty container with a

suitable solvent.[3][4]

Collect the solvent rinsate and manage it as chemical waste.

Once thoroughly cleaned and dried, the container may be disposed of as non-hazardous

waste or recycled, depending on institutional guidelines.

6. Final Disposal:

Dispose of the contained chemical waste through your institution's designated hazardous

waste disposal program or a licensed chemical waste contractor.

Adhere strictly to all national and local regulations governing chemical waste disposal.

Disposal Decision Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://bg.cpachem.com/msds?num=SB4650&dnl=sd_-_Tetradecanoic_acid-methyl_ester_%5BCAS_124-10-7%5D_%28SB4650%29_%28EU%29.pdf
https://cdn.caymanchem.com/cdn/msds/29373m.pdf
https://cdn.caymanchem.com/cdn/msds/29373m.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 13-Methyltetradecanoic Acid Waste

Is the quantity small?

Check Local Regulations for Small Quantity Disposal

Yes

Is it a spill?

No

Dispose with Household/Regular Waste

End

Absorb with Inert Material (e.g., sand, diatomite)

Yes

Is it an empty container?

No

Collect in a Labeled, Sealed Container

Dispose through Institutional Hazardous Waste Program

No (Bulk Waste)

Triple Rinse with Suitable Solvent

Yes

Collect Rinsate as Chemical Waste

Dispose of Clean Container as Non-Hazardous Waste

Click to download full resolution via product page

Caption: Disposal decision workflow for 13-Methyltetradecanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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